Cas no 944907-41-9 (5-(Trifluoromethyl)-1,3-benzoxazole-2-carbaldehyde)

• Product Name: 5-(Trifluoromethyl)-1,3-benzoxazole-2-carbaldehyde
• CAS No: 944907-41-9
• MF: C₉H₄F₃NO₂
• MW: 215.128772735596
• CID: 4817079
• Update Time: 2025-05-19

5-(Trifluoromethyl)-1,3-benzoxazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• AB57706
• 5-(Trifluoromethyl)benzo[d]oxazole-2-carboxaldehyde
• 5-(TRIFLUOROMETHYL)-1,3-BENZOXAZOLE-2-CARBALDEHYDE
• 5-(Trifluoromethyl)-1,3-benzoxazole-2-carbaldehyde

• Inchi： 1S/C9H4F3NO2/c10-9(11,12)5-1-2-7-6(3-5)13-8(4-14)15-7/h1-4H
• InChI Key： HUCOOTTYTILASR-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C=1)N=C(C=O)O2)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 256
• XLogP3: 2.1
• Topological Polar Surface Area: 43.1

Additional information on 5-(Trifluoromethyl)-1,3-benzoxazole-2-carbaldehyde

5-(Trifluoromethyl)-1,3-benzoxazole-2-carbaldehyde: A Comprehensive Overview

5-(Trifluoromethyl)-1,3-benzoxazole-2-carbaldehyde, also known by its CAS number 944907-41-9, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of benzoxazoles, which are heterocyclic aromatic compounds with a benzene ring fused to an oxazole ring. The presence of a trifluoromethyl group at the 5-position and a carbaldehyde group at the 2-position imparts unique electronic and structural properties to this molecule, making it a valuable component in various chemical and pharmaceutical applications.

The synthesis of 5-(Trifluoromethyl)-1,3-benzoxazole-2-carbaldehyde typically involves multi-step organic reactions, often utilizing advanced techniques such as Suzuki coupling or Friedel-Crafts alkylation. These methods ensure the precise placement of functional groups on the aromatic ring, which is critical for achieving the desired chemical properties. Recent advancements in catalytic processes have further streamlined the synthesis pathway, enhancing both yield and purity.

In terms of physical properties, this compound exhibits a high degree of thermal stability due to its aromatic structure. The trifluoromethyl group contributes significantly to its electronic characteristics, making it an excellent candidate for use in electroluminescent materials. Additionally, the carbaldehyde group enhances reactivity, enabling it to participate in various condensation reactions that are pivotal in drug discovery and polymer chemistry.

Recent studies have highlighted the potential of 5-(Trifluoromethyl)-1,3-benzoxazole-2-carbaldehyde in the development of advanced materials. For instance, researchers have explored its role as a building block for constructing two-dimensional covalent organic frameworks (COFs), which are promising candidates for gas storage and catalysis. The compound's ability to form robust hydrogen bonds with neighboring molecules has been instrumental in these applications.

Beyond materials science, this compound has also found utility in medicinal chemistry. Its unique electronic profile makes it an attractive lead compound for designing novel pharmaceutical agents. For example, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are crucial in cancer therapy. The trifluoromethyl group plays a key role in modulating bioavailability and pharmacokinetic properties.

The application of computational chemistry tools has further deepened our understanding of this compound's behavior at the molecular level. Density functional theory (DFT) calculations have revealed insights into its electronic structure and reactivity patterns, providing a solid foundation for rational drug design and material synthesis.

In conclusion, 5-(Trifluoromethyl)-1,3-benzoxazole-2-carbaldehyde stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure and functional groups make it an invaluable asset across multiple disciplines. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to play an even more significant role in advancing scientific and technological frontiers.